3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide

• Molecular Formula: C17H16FN3O
• Molecular Weight: 297.33 g/mol
• IUPAC Name: 3-fluoro-N-(2-propan-2-yl-3H-benzimidazol-5-yl)benzamide
• InChI: InChI=1S/C17H16FN3O/c1-10(2)16-20-14-7-6-13(9-15(14)21-16)19-17(22)11-4-3-5-12(18)8-11/h3-10H,1-2H3,(H,19,22)(H,20,21)
• InChI Key: NFBVOGVQTGFDFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(N1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)F

Description

3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide is a fluorinated benzamide derivative featuring a benzimidazole core substituted with a propan-2-yl group at the 2-position and a benzamide moiety at the 5-position. Benzimidazole derivatives are widely studied for their pharmacological activities, including kinase inhibition and receptor modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide typically involves multiple steps. One common method includes the following steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by condensing o-phenylenediamine with an appropriate carboxylic acid or its derivatives under acidic conditions.

Introduction of Fluorine Atom: The fluorine atom can be introduced via electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Formation of Benzamide Group: The benzamide group can be formed by reacting the benzimidazole derivative with a benzoyl chloride derivative in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzimidazole derivatives.

Scientific Research Applications

3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a biochemical probe to investigate cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or interference with signal transduction pathways, leading to the desired biological effect.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The compound’s structural analogs differ in heterocyclic cores, substituents, and functional groups, which critically impact physicochemical properties and biological activity. Below is a comparative analysis:

Table 1: Key Structural and Functional Differences

Compound Name	Core Structure	Substituents/Functional Groups	Key Properties/Applications	References
3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide	Benzimidazole	2-(propan-2-yl), 5-(3-fluorobenzamide)	Kinase inhibition potential
Propan-2-yl N-[2-(1,3-thiazol-4-yl)-3H-benzimidazol-5-yl] carbamate (MK-905)	Benzimidazole	2-(thiazol-4-yl), 5-(carbamate)	Veterinary antiparasitic (Bovicam®)
3-fluoro-N-[3-(1H-tetrazol-5-yl)phenyl]benzamide (F13)	Benzamide	3-(tetrazol-5-yl) phenyl	Improved solubility (tetrazole as bioisostere)
N-(3-Chloro-2-fluorophenyl)-3-cyano-5-fluoro-benzamide	Benzamide	3-cyano, 5-fluoro, N-(3-chloro-2-fluorophenyl)	Metabotropic glutamate receptor modulation
S539-0208 (3-fluoro-N-{2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]ethyl}benzamide)	Pyrazolo-pyrazinone	4-methoxyphenyl, ethyl linker	Screening compound for diverse assays

Pharmacological and Physicochemical Properties

• Bioisosteric Effects : The tetrazole ring in F13 () acts as a bioisostere for carboxylic acids, enhancing solubility and metabolic stability compared to the benzimidazole core in the target compound .
• Receptor Specificity: Fluorophenyl-substituted analogs like N-(3-Chloro-2-fluorophenyl)-3-cyano-5-fluoro-benzamide () are linked to metabotropic glutamate receptor modulation, suggesting fluorinated benzamides may target neurological pathways .
• Veterinary Applications : MK-905 () is used in veterinary medicine (Bovicam®), whereas the target compound’s propan-2-yl group may confer distinct pharmacokinetic profiles suitable for human therapeutics .

Patent and Screening Compounds

• European Patent Derivatives : Compounds in –7, such as 5-Fluor-N-(6-methyl-1H-indazol-5-yl)-4-(3-oxo-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)benzamide, feature triazolo-pyridinyl and trifluoropropyl groups, which may improve metabolic stability compared to simpler benzimidazoles .

Biological Activity

3-Fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide is a synthetic compound that belongs to the class of benzimidazole derivatives, which have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article delves into the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Molecular Structure:

• Molecular Formula: C17H16FN3O
• Molecular Weight: 297.33 g/mol
• IUPAC Name: 3-fluoro-N-(2-propan-2-yl-1H-benzimidazol-5-yl)benzamide
• Canonical SMILES: CC(C)C1=NC2=C(N1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)F

The biological activity of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The fluorine atom in the structure enhances its lipophilicity and binding affinity, potentially leading to:

• Inhibition of Enzyme Activity: The compound may inhibit key enzymes involved in various metabolic pathways, which is a common mechanism for many benzimidazole derivatives.
• Modulation of Receptor Functions: It may interact with specific receptors, altering their signaling pathways and contributing to therapeutic effects.

Antimicrobial Properties

Benzimidazole derivatives are also recognized for their antimicrobial activities. Preliminary studies suggest that 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide could exhibit activity against bacterial strains like Staphylococcus aureus and Bacillus subtilis. The minimum inhibitory concentrations (MICs) for structurally related compounds have been documented, indicating potential efficacy .

Case Studies and Research Findings

Several studies have explored the biological activity of benzimidazole derivatives similar to 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide:

Compound	Activity	IC50/MIC	Reference
Compound A	Anti-HIV	IC50 = 0.35 μM
Compound B	Antimicrobial	MIC = 32 μM
Compound C	Antiviral	IC50 = 0.20 μM

These findings highlight the potential for further exploration of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide as a candidate for antiviral and antimicrobial therapies.